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For researchers, scientists, and drug development professionals, the efficient precipitation of
nucleic acids is a cornerstone of molecular biology. This document provides a detailed protocol
for the acetone precipitation of DNA and RNA, a method for concentrating and purifying nucleic

acids from aqueous solutions.

Introduction

Nucleic acid precipitation is a fundamental technique used to concentrate DNA or RNA and to
remove contaminants such as salts, free nucleotides, and proteins. The most common
methods employ alcohols like ethanol or isopropanol, which, in the presence of salt, disrupt the
hydration shell around the nucleic acid molecules, causing them to aggregate and precipitate
out of solution. Acetone, another water-miscible organic solvent, can also be utilized for this
purpose. While less common than ethanol or isopropanol precipitation, acetone precipitation
can be an effective alternative, particularly in workflows where acetone is already in use for

other applications, such as protein precipitation.

The principle behind acetone precipitation is similar to that of other alcohol-based methods.
The presence of cations from a salt (e.g., sodium acetate) neutralizes the negative charges of
the phosphate backbone of DNA and RNA. Acetone, being less polar than water, reduces the
solvation of the nucleic acids, thereby decreasing their solubility and promoting precipitation.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8063810#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Acetone Precipitation of
DNA/RNA

This protocol provides a step-by-step guide for the precipitation of DNA and RNA from an
aqueous solution using acetone.

Materials

 DNA/RNA sample in aqueous solution (e.g., TE buffer, nuclease-free water)

3 M Sodium Acetate, pH 5.2 (for DNA and RNA)

 Ice-cold 100% acetone (stored at -20°C)

e 70% ethanol (in nuclease-free water, stored at -20°C)

¢ Nuclease-free water or TE buffer for resuspension

e Microcentrifuge tubes (1.5 mL or 2.0 mL, acetone-compatible)
e Microcentrifuge capable of reaching 212,000 x g

» Pipettes and nuclease-free tips

Procedure

e Sample Preparation:

o Start with your DNA or RNA sample in an aqueous solution in a microcentrifuge tube. If the
volume is less than 200 pL, it is advisable to increase it to at least 200 pL with nuclease-
free water to ensure efficient precipitation.

o Addition of Salt:

o Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) to your sample. For example, for a 200
puL sample, add 20 pL of 3 M Sodium Acetate.
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o Vortex briefly to mix thoroughly. The salt is crucial for neutralizing the negative charge on
the nucleic acid backbone.

o Acetone Addition and Precipitation:

o Add 2 to 2.5 volumes of ice-cold 100% acetone to the sample. For a 220 yL sample (200
puL sample + 20 pL salt), add 440 pL to 550 uL of cold acetone.

o Invert the tube several times to mix. A white precipitate of nucleic acids may become
visible.

o Incubate the mixture at -20°C for at least 60 minutes. For very low concentrations of
nucleic acids, the incubation time can be extended overnight to improve recovery.

o Pelleting the Nucleic Acids:
o Centrifuge the tube at 12,000 - 15,000 x g for 15-30 minutes at 4°C.

o After centrifugation, a small white pellet of DNA/RNA should be visible at the bottom of the
tube.

e Washing the Pellet:
o Carefully decant the supernatant without disturbing the pellet.

o Add 500 pL of ice-cold 70% ethanol to the tube. This wash step removes residual acetone
and salts.

o Centrifuge at 12,000 - 15,000 x g for 5 minutes at 4°C.
e Drying the Pellet:

o Carefully decant the ethanol. Use a fine pipette tip to remove any remaining droplets of
ethanol.

o Air-dry the pellet for 5-10 minutes at room temperature. It is important not to over-dry the
pellet, as this can make it difficult to resuspend. The pellet should be translucent or slightly
white and not completely desiccated.
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e Resuspension:

o Resuspend the nucleic acid pellet in a suitable volume of nuclease-free water or TE buffer
(e.g., 20-50 pL), depending on the desired final concentration.

o Pipette up and down gently to dissolve the pellet. If necessary, incubate at 55-65°C for 5-
10 minutes to aid in resuspension.

Quantitative Data Summary

While direct, peer-reviewed quantitative comparisons of acetone precipitation with ethanol and
isopropanol for nucleic acid recovery are not extensively available, the following table

summarizes the well-established characteristics of ethanol and isopropanol precipitation. This
information can serve as a benchmark when evaluating the efficacy of acetone precipitation in

your experiments.
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Parameter

Ethanol
Precipitation

Isopropanol
Precipitation

Acetone
Precipitation
(Inferred)

Volume of Alcohol

2 - 2.5 volumes

0.7 - 1 volume

2 - 2.5 volumes

Required

Incubation Room temperature or -20°C (inferred from
-20°C to -80°C _

Temperature -20°C protein protocols)

Incubation Time

30 minutes to

overnight

15 minutes to 1 hour

60 minutes to

overnight (inferred)

Salt Co-precipitation

Lower risk, especially

at low temperatures

Higher risk, especially

at low temperatures

Expected to be similar

to ethanol

Purity of Precipitate

Generally high

May require extra

washes to remove salt

Expected to be high

with proper washing

Efficiency for Small

Nucleic Acids

Good, can be
enhanced with

carriers

Less efficient for very

small fragments

To be determined

experimentally

Typical Recovery Rate

~70-90%][1]

Generally comparable

to ethanol

To be determined

experimentally

Visual Workflow and Logical Relationships

To clarify the experimental process, the following diagrams illustrate the workflow of acetone

precipitation and the logical relationship between the key steps.
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Caption: Experimental workflow for acetone precipitation of DNA/RNA.
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Caption: Logical relationships in nucleic acid precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8063810?utm_src=pdf-custom-synthesis#bc-rfq
https://bitesizebio.com/253/the-basics-how-ethanol-precipitation-of-dna-and-rna-works/
https://www.benchchem.com/product/b8063810/docs#application-notes-and-protocols-acetone-precipitation-of-dna-rna
https://www.benchchem.com/product/b8063810/docs#application-notes-and-protocols-acetone-precipitation-of-dna-rna
https://www.benchchem.com/product/b8063810/docs#application-notes-and-protocols-acetone-precipitation-of-dna-rna
https://www.benchchem.com/product/b8063810/docs#application-notes-and-protocols-acetone-precipitation-of-dna-rna
https://www.benchchem.com/product/b8063810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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